Ceftizoxime alapivoxil

• Molecular Formula: C22H28N6O8S2
• Molecular Weight: 568.6 g/mol
• IUPAC Name: 2,2-dimethylpropanoyloxymethyl (6R,7R)-7-[[(2E)-2-[2-[[(2S)-2-aminopropanoyl]amino]-1,3-thiazol-4-yl]-2-methoxyiminoacetyl]amino]-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
• InChI: InChI=1S/C22H28N6O8S2/c1-10(23)15(29)26-21-24-11(8-38-21)13(27-34-5)16(30)25-14-17(31)28-12(6-7-37-18(14)28)19(32)35-9-36-20(33)22(2,3)4/h6,8,10,14,18H,7,9,23H2,1-5H3,(H,25,30)(H,24,26,29)/b27-13+/t10-,14+,18+/m0/s1
• InChI Key: VOPANQNVVCPHQR-INVOUVLYSA-N
• Isomeric SMILES: C[C@@H](C(=O)NC1=NC(=CS1)/C(=N\OC)/C(=O)N[C@H]2[C@@H]3N(C2=O)C(=CCS3)C(=O)OCOC(=O)C(C)(C)C)N
• SMILES: CC(C(=O)NC1=NC(=CS1)C(=NOC)C(=O)NC2C3N(C2=O)C(=CCS3)C(=O)OCOC(=O)C(C)(C)C)N
• synonyms: (2-(2-alanylaminothiazol-4-yl)-2-methoxyiminoacetamido)-3-cephem-4-carboxylate; AS 924; AS-924; ceftizoxime alapivoxil

Description

Ceftizoxime Alapivoxil is the alapivalate ester prodrug form of ceftizoxime, a semi-synthetic, broad-spectrum, beta-lactamase-resistant, third-generation cephalosporin with antibacterial activity. After oral administration of ceftizoxime alapivoxil, the ester bond is cleaved, releasing active ceftizoxime.

Scientific Research Applications

Synthesis and Prodrug Development

• Ceftizoxime alapivoxil analogues have been synthesized for the development of new prodrug forms of ceftizoxime, targeting improved pharmacological properties (Wang Xian-deng, 2007).
• Another study focused on synthesizing Ceftizoxime alapivoxil monohydrochloride from various chemical compounds, highlighting the process of drug development and modification (Jiang Huan-feng, 2007).

Enhancing Oral Absorption

• A novel series of bifunctional prodrugs of ceftizoxime, including ceftizoxime alapivoxil, were synthesized to improve oral absorption in experimental animals. This research is significant for developing orally administrable forms of the drug (M. Kasai et al., 1999).

Drug Interaction Studies

• The interaction of ceftizoxime with human serum paraoxonase-1 enzyme was investigated to understand the drug's inhibitory effects at various concentrations, providing insights into drug-enzyme interactions (Cüneyt Türkeş et al., 2015).

Pharmacokinetics in Clinically Ill Patients

• The pharmacokinetics of ceftizoxime, administered by continuous infusion in clinically ill patients, was studied to optimize dosing and treatment strategies (Bryan Facca et al., 1998).

Interaction with Essential and Trace Elements

• Research has explored how essential and trace elements interact with ceftizoxime, affecting its antimicrobial activity. This is crucial for understanding the drug's efficacy in different biological environments (M. Arayne et al., 2001).

Antibacterial Activity Studies

• Ceftizoxime's in vitro antibacterial activity was compared with other cephalosporins, providing insights into its efficacy against various bacterial strains (D. Greenwood et al., 1980).

Sensor Development for Ceftizoxime Detection

• A voltammetric sensor with a molecularly imprinted polymer was developed for sensitive and selective determination of ceftizoxime, illustrating the advancements in drug detection technologies (M. Beytur et al., 2018).

Drug Penetration Studies

• Studies on ceftizoxime levels in cord and amniotic fluid surpassing maternal levels provide valuable data for its use in managing infections during pregnancy (S. Fortunato et al., 1988).